1-[(5-tert-butyl-2-methylphenyl)sulfonyl]-1H-imidazole

• Molecular Formula: C14H18N2O2S
• Molecular Weight: 278.37 g/mol
• IUPAC Name: 1-(5-tert-butyl-2-methylphenyl)sulfonylimidazole
• InChI: InChI=1S/C14H18N2O2S/c1-11-5-6-12(14(2,3)4)9-13(11)19(17,18)16-8-7-15-10-16/h5-10H,1-4H3
• InChI Key: OHJFELGHLDDMOQ-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)C(C)(C)C)S(=O)(=O)N2C=CN=C2

Description

1-[(5-tert-butyl-2-methylphenyl)sulfonyl]-1H-imidazole, commonly known as TBSI, is a chemical compound that has been widely used in scientific research. TBSI is a sulfonyl imidazole derivative that has been extensively studied for its potential application in drug discovery and development.

Mechanism of Action

TBSI works by inhibiting the activity of certain enzymes, such as carbonic anhydrases and metalloproteinases. These enzymes play a crucial role in various physiological processes, including cell proliferation, migration, and invasion. By inhibiting these enzymes, TBSI can potentially prevent the growth and spread of cancer cells.
Biochemical and Physiological Effects
TBSI has been shown to have various biochemical and physiological effects, including anti-cancer, anti-inflammatory, and anti-angiogenic properties. TBSI has also been shown to have a selective inhibitory effect on certain enzymes, which makes it a promising candidate for drug development.

Advantages and Limitations for Lab Experiments

One of the main advantages of using TBSI in lab experiments is its selective inhibitory effect on certain enzymes. This makes it a useful tool for studying the role of these enzymes in various physiological processes. However, one of the limitations of using TBSI is its potential toxicity, which can affect the accuracy of the results obtained from lab experiments.

Future Directions

There are several potential future directions for the use of TBSI in scientific research. One possible direction is the development of TBSI-based drugs for the treatment of cancer and other diseases. Another potential direction is the use of TBSI as a tool for studying the role of specific enzymes in various physiological processes. Further research is needed to fully understand the potential applications of TBSI in scientific research.
Conclusion
In conclusion, 1-[(5-tert-butyl-2-methylphenyl)sulfonyl]-1H-imidazole is a chemical compound that has been extensively studied for its potential application in drug discovery and development. TBSI has been shown to have various biochemical and physiological effects, including anti-cancer, anti-inflammatory, and anti-angiogenic properties. While there are some limitations to using TBSI in lab experiments, there are several potential future directions for its use in scientific research.

Synthesis Methods

TBSI can be synthesized by the reaction of 5-tert-butyl-2-methylphenol with sulfuric acid, followed by the addition of imidazole. The resulting compound is then purified by recrystallization.

Scientific Research Applications

TBSI has been used in various scientific research studies, including drug discovery, cancer research, and enzyme inhibition. TBSI has been shown to have potential as a therapeutic agent for the treatment of cancer and other diseases.